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Compound of Interest

Compound Name: MS47134

Cat. No.: B10854992 Get Quote

For Research Use Only

Introduction
MS47134 is a potent and selective agonist of the Mas-related G-protein-coupled receptor X4

(MRGPRX4)[1][2][3]. As an agonist, MS47134 activates the MRGPRX4 receptor, making it a

valuable tool for studying the physiological and pathological roles of this receptor, which are

implicated in pain, itch, and mast cell-mediated hypersensitivity[1][2]. Proper preparation of a

stock solution is the first critical step for reliable and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common aprotic solvent capable of dissolving many water-

insoluble compounds and is a suitable solvent for MS47134[1][4]. This document provides a

detailed protocol for the preparation, storage, and handling of MS47134 stock solutions in

DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative information for MS47134.
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Property Value Reference(s)

Molecular Formula C₂₂H₂₉NO₃ [1]

Molecular Weight 355.47 g/mol [1]

Appearance
White to off-white/beige

powder
[1]

Purity ≥98% (HPLC)

Solubility in DMSO

Up to 100 mg/mL (281.32

mM). Note: Ultrasonication

may be required. A lower

concentration of 2 mg/mL is

also reported as resulting in a

clear solution.

[1]

Storage of Solid
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1]

EC₅₀ for MRGPRX4 149 nM [1][2][3]

Experimental Protocol
This protocol details the steps for preparing a 100 mM stock solution of MS47134 in DMSO.

Materials
MS47134 powder

Anhydrous/low-water content Dimethyl Sulfoxide (DMSO), preferably newly opened[1]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
Acclimatization: Before opening, allow the vial of MS47134 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, which can

affect the stability of the compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of MS47134 powder into the tube. For example, to prepare 1 mL

of a 100 mM stock solution, weigh out 35.55 mg of MS47134.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

MS47134 powder. To continue the example, add 1 mL of DMSO to the 35.55 mg of powder.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the solution is not clear, place the tube in a bath sonicator and sonicate for 5-10 minutes,

or until the solution is clear[1]. Gentle heating may also aid dissolution, but care should be

taken to avoid degradation of the compound.

Aliquoting and Storage:

Once a clear solution is obtained, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles, which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month)[1].
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Working Solution Preparation: When needed for an experiment, thaw a single aliquot of the

stock solution at room temperature. Dilute the stock solution to the desired final

concentration using the appropriate aqueous buffer or cell culture medium.

Safety Precautions
MS47134 is for research use only. The toxicological properties have not been fully

investigated. Handle with care.

DMSO is a powerful solvent and can facilitate the absorption of substances through the

skin[4]. Always wear appropriate PPE, including gloves and safety glasses, when handling

DMSO and solutions containing it.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Visualization of Signaling Pathway and Workflow
Below are diagrams illustrating the signaling pathway of MS47134 and the experimental

workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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